Cas no 1384740-49-1 (2-(7-Chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-3-(2-chloropyridin-4-yl)-3-oxopropanenitrile)

• Product Name: 2-(7-Chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-3-(2-chloropyridin-4-yl)-3-oxopropanenitrile
• CAS No: 1384740-49-1
• MF: C₁₆H₈Cl₂N₄O₂
• MW: 359.166320800781
• CID: 6339157
• PubChem ID: 136237253
• Update Time: 2025-08-02

2-(7-Chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-3-(2-chloropyridin-4-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Z729949344
• 2-(7-chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-3-(2-chloropyridin-4-yl)-3-oxopropanenitrile
• EN300-26598758
• 1384740-49-1
• AKOS034539755
• 2-(7-chloro-4-oxo-3H-quinazolin-2-yl)-3-(2-chloropyridin-4-yl)-3-oxopropanenitrile
• 2-(7-Chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-3-(2-chloropyridin-4-yl)-3-oxopropanenitrile

• Inchi： 1S/C16H8Cl2N4O2/c17-9-1-2-10-12(6-9)21-15(22-16(10)24)11(7-19)14(23)8-3-4-20-13(18)5-8/h1-6,11H,(H,21,22,24)
• InChI Key： CAUBCEFQVNDQBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(NC(C(C#N)C(C3C=CN=C(C=3)Cl)=O)=NC=2C=1)=O

Computed Properties

• Exact Mass: 358.0024309g/mol
• Monoisotopic Mass: 358.0024309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-(7-Chloro-4-oxo-3,4-dihydroquinazolin-2-yl)-3-(2-chloropyridin-4-yl)-3-oxopropanenitrile

Compound CAS No. 1384740-49-1: 2-(7-Chloro-4-Oxo-3,4-Dihydroquinazolin-2-Yl)-3-(2-Chloropyridin-4-Yl)-3-Oxopropanenitrile

The compound CAS No. 1384740-49-1, also known as 2-(7-Chloro-4-Oxo-3,4-Dihydroquinazolin-2-Yl)-3-(2-Chloropyridin-4-Yl)-3-Oxopropanenitrile, is a highly specialized organic molecule with significant potential in the field of pharmaceutical and agrochemical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a quinazolinone core, a pyridine ring, and a nitrile group, making it a unique candidate for exploring various therapeutic applications.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of kinase inhibitors. The presence of the 7-chloro substituent on the quinazolinone ring suggests potential modulation of enzymatic activity, while the 2-chloropyridin moiety introduces additional electronic and steric effects that could enhance binding affinity to target proteins. The nitrile group at the terminal position further contributes to the molecule's stability and bioavailability.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that certain quinazolinone derivatives exhibit selective cytotoxicity against cancer cells by inhibiting key signaling pathways such as the PI3K/AKT/mTOR pathway. The incorporation of chlorine atoms in both the quinazolinone and pyridine rings may enhance the compound's ability to penetrate cellular membranes and interact with intracellular targets.

In addition to its therapeutic potential, this compound has also been investigated for its role in agricultural chemistry. Specifically, it has shown promise as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. The combination of structural features in this molecule allows for selective inhibition of target enzymes without adversely affecting non-target organisms, making it a candidate for sustainable pest management solutions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the quinazolinone core through cyclization reactions and subsequent functionalization with chlorinated substituents. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making large-scale production more feasible.

From an analytical standpoint, this compound has been characterized using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have confirmed its molecular formula and structural integrity, providing a solid foundation for further research.

In terms of safety and handling, this compound is classified as non-hazardous under standard laboratory conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

In conclusion, CAS No. 1384740-49-1 represents a cutting-edge molecule with multifaceted applications in both therapeutic and agricultural domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in contemporary chemical research.